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Compound of Interest

Compound Name: Succinonitrile-d4

Cat. No.: B1627120 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

Succinonitrile-d4, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The procedural guidance is designed for researchers, scientists,

and drug development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to handle Succinonitrile-d4 with

appropriate care to mitigate potential hazards. This substance may be harmful if inhaled,

swallowed, or comes into contact with skin, and can cause severe eye irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Respiratory Protection: If working in an area with poor ventilation or where dust may be

generated, use a NIOSH-approved respirator with a suitable cartridge.

Handling and Storage:
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Always handle Succinonitrile-d4 in a well-ventilated area, preferably within a chemical fume

hood.[1]

Avoid the formation of dust and aerosols.[2]

Store the chemical in a tightly closed, suitable container in a cool, dry place.[1][2]

Do not eat, drink, or smoke when using this product.[3]

Disposal Protocol
The disposal of Succinonitrile-d4 must be conducted in accordance with all federal, state, and

local environmental regulations. Do not allow the product to enter drains.[2]

Step-by-Step Disposal Procedure:

Containment: Carefully sweep up any solid waste, avoiding dust generation, and place it into

a suitable, sealed container labeled for chemical waste.[1][2]

Labeling: Clearly label the waste container with the chemical name ("Succinonitrile-d4")

and relevant hazard symbols.

Professional Disposal: Arrange for the disposal of the waste through a licensed professional

waste disposal company. This is not a substance that can be disposed of in standard

laboratory or municipal waste streams.

Documentation: Provide the waste disposal service with the Safety Data Sheet (SDS) for

Succinonitrile-d4.

Chemical and Physical Properties
The following table summarizes key quantitative data for Succinonitrile, which is chemically

similar to its deuterated analog. This information is critical for safe handling and storage prior to

disposal.
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Property Value

Melting Point 49-56 °C[4]

Flash Point >230 °F (>110 °C)[4]

Water Solubility 126.9 g/L at 20 °C[2]

Vapor Pressure 3 hPa at 100 °C[2]

Disposal Workflow
The following diagram illustrates the logical steps for the safe and compliant disposal of

Succinonitrile-d4.
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Start: Identify Succinonitrile-d4 Waste

Step 1: Wear Appropriate PPE

Step 2: Collect in Labeled, Sealed Container

Step 3: Store Safely in Designated Area

Step 4: Contact Licensed Waste Disposal Service

Step 5: Provide Safety Data Sheet

Step 6: Professional Collection and Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Succinonitrile-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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